Cas no 1361807-22-8 (Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate is a pyridine-based compound featuring a trifluoromethoxy group and an aminomethyl substituent, which enhance its utility in pharmaceutical and agrochemical applications. The trifluoromethoxy moiety improves metabolic stability and lipophilicity, making it valuable in drug design. The presence of the ester group allows for further functionalization, while the aminomethyl group provides a reactive site for derivatization. This compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features contribute to improved binding affinity and selectivity in target interactions. Suitable for research and industrial applications requiring precise molecular modifications.
Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate structure
1361807-22-8 structure
Product Name:Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1361807-22-8
MF:C11H13F3N2O3
MW:278.227733373642
CID:4798386
Update Time:2025-05-28

Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C11H13F3N2O3/c1-3-18-10(17)9-6(2)8(19-11(12,13)14)5-16-7(9)4-15/h5H,3-4,15H2,1-2H3
    • InChI Key: SRCACGCALPDMNI-UHFFFAOYSA-N
    • SMILES: FC(OC1=CN=C(CN)C(C(=O)OCC)=C1C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.4

Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001755-500mg
Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
1361807-22-8 97%
500mg
$1,068.20 2022-03-01
Alichem
A022001755-1g
Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate
1361807-22-8 97%
1g
$1,646.40 2022-03-01

Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

Additional information on Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1361807-22-8)

Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1361807-22-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, characterized by the presence of a trifluoromethoxy group and an aminomethyl substituent, has been explored as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

Recent studies have highlighted the role of this compound in the development of central nervous system (CNS) therapeutics, particularly as a precursor for modulators of neurotransmitter receptors. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, enhances the blood-brain barrier permeability of derived compounds, making it a valuable moiety in neuropharmacology. Additionally, the aminomethyl functionality provides a versatile handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate as a scaffold to develop potent and selective inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity with improved selectivity profiles compared to existing MAO-B inhibitors. Molecular docking simulations revealed that the trifluoromethoxy group played a critical role in stabilizing enzyme-ligand interactions through hydrophobic contacts.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology paper, where it served as a building block for the synthesis of fluorescent probes targeting G-protein-coupled receptors (GPCRs). The aminomethyl group was conjugated with a fluorophore, resulting in probes capable of real-time monitoring of receptor dynamics in live cells. This advancement provides a powerful tool for studying GPCR signaling pathways, which are central to numerous physiological processes and drug targets.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production of Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate. A 2023 Organic Process Research & Development publication described a scalable, green chemistry approach using continuous flow technology, which improved yield (85%) and reduced hazardous waste generation compared to traditional batch methods. This development is particularly significant for industrial-scale production of pharmaceutical intermediates.

Ongoing research continues to explore the potential of this compound in various therapeutic areas. Current investigations include its use in developing: 1) novel antiviral agents targeting RNA-dependent RNA polymerase, 2) allosteric modulators of ion channels for pain management, and 3) radiolabeled derivatives for positron emission tomography (PET) imaging. The versatility of this molecular scaffold underscores its importance in modern drug discovery pipelines.

In conclusion, Ethyl 2-(aminomethyl)-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxylate represents a valuable chemical entity with broad applications in medicinal chemistry and chemical biology. Its unique structural features enable the development of diverse therapeutic agents and research tools. As synthetic methodologies advance and biological understanding deepens, this compound is poised to contribute significantly to future pharmaceutical innovations targeting challenging disease areas.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd